Cas no 54435-14-2 (Benzoic acid, 4-chloro-2-[(4-fluorophenyl)thio]-)

Technical Introduction: Benzoic acid, 4-chloro-2-[(4-fluorophenyl)thio]-, is a substituted benzoic acid derivative featuring both chloro and fluorophenylthio functional groups. This structural configuration imparts unique reactivity and potential utility as an intermediate in pharmaceutical and agrochemical synthesis. The presence of electron-withdrawing groups enhances its suitability for further functionalization, such as nucleophilic substitution or coupling reactions. Its well-defined aromatic and thioether moieties contribute to stability under standard handling conditions while offering versatility in heterocyclic and organosulfur chemistry. The compound is typically characterized by high purity, ensuring consistent performance in research and industrial applications. Proper storage in a cool, dry environment is recommended to maintain integrity.

Benzoic acid, 4-chloro-2-[(4-fluorophenyl)thio]- structure

54435-14-2 structure

Product Name:Benzoic acid, 4-chloro-2-[(4-fluorophenyl)thio]-

CAS No:54435-14-2

MF:C₁₃H₈ClFO₂S

MW:282.717824935913

MDL:MFCD17624565

CID:354608

PubChem ID:20357528

Update Time:2025-06-12

Benzoic acid, 4-chloro-2-[(4-fluorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 4-chloro-2-[(4-fluorophenyl)thio]-
- 4-chloro-2-(4-fluorophenyl)sulfanylbenzoic acid
- 4-Chloro-2-[(4-fluorophenyl)sulfanyl]benzoic acid
- SCHEMBL11573648
- 4-chloro-2-(4-fluorophenylthio)-benzoic acid
- AKOS012382972
- A1-05425
- SRXSESXCUUOFHP-UHFFFAOYSA-N
- 54435-14-2
- DTXSID30605961
- MDL： MFCD17624565
- Inchi： 1S/C13H8ClFO2S/c14-8-1-6-11(13(16)17)12(7-8)18-10-4-2-9(15)3-5-10/h1-7H,(H,16,17)
- InChI Key： SRXSESXCUUOFHP-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C(=O)O)=C(C=1)SC1C=CC(=CC=1)F

Computed Properties

Exact Mass: 281.99184
Monoisotopic Mass: 281.9917565g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 295
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 62.6Å²

Experimental Properties

PSA: 37.3

Benzoic acid, 4-chloro-2-[(4-fluorophenyl)thio]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	178282-2.500g	4-Chloro-2-(4-fluorophenyl)sulfanylbenzoic acid, 95%	54435-14-2	95%	2.500g	$1403.00	2023-09-10

Benzoic acid, 4-chloro-2-[(4-fluorophenyl)thio]- Related Literature

1. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
2. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
3. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
4. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
5. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450

Additional information on Benzoic acid, 4-chloro-2-[(4-fluorophenyl)thio]-

Comprehensive Analysis of Benzoic acid, 4-chloro-2-[(4-fluorophenyl)thio]- (CAS No. 54435-14-2)

Benzoic acid, 4-chloro-2-[(4-fluorophenyl)thio]- (CAS No. 54435-14-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure combining a benzoic acid backbone with chloro and fluorophenylthio substituents, exhibits remarkable potential in various applications. Researchers are particularly interested in its role as an intermediate in synthesizing bioactive molecules, owing to its ability to modulate chemical reactivity and biological activity.

In recent years, the demand for 4-chloro-2-[(4-fluorophenyl)thio]benzoic acid has surged due to its relevance in drug discovery. The compound’s thioether linkage and halogenated aromatic rings make it a valuable building block for designing molecules with enhanced pharmacokinetic properties. For instance, its derivatives are being explored for their potential in targeting enzymes and receptors associated with inflammatory diseases. This aligns with the growing trend of precision medicine and targeted therapies, which dominate current biomedical discussions.

From an industrial perspective, CAS 54435-14-2 is also pivotal in agrochemical formulations. Its structural features contribute to the development of novel pesticides and herbicides, addressing global concerns about sustainable agriculture and crop protection. As climate change intensifies, the need for eco-friendly yet effective agrochemicals has become a hot topic, positioning this compound as a key player in innovative solutions.

The synthesis of Benzoic acid, 4-chloro-2-[(4-fluorophenyl)thio]- involves multi-step organic reactions, including electrophilic aromatic substitution and nucleophilic thiolation. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure high purity and precise characterization, meeting the stringent standards of regulatory bodies. This emphasis on quality control resonates with the broader industry shift toward green chemistry and reduced environmental impact.

Another area of interest is the compound’s potential in material science. Its aromatic and heteroatom-rich structure makes it a candidate for developing organic semiconductors and conductive polymers. With the rise of flexible electronics and wearable technology, researchers are investigating how such compounds can contribute to next-generation materials.

In summary, Benzoic acid, 4-chloro-2-[(4-fluorophenyl)thio]- (CAS No. 54435-14-2) is a versatile compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its relevance to contemporary challenges like drug resistance, food security, and sustainable technology underscores its importance in modern science. As research progresses, this compound is poised to play an even greater role in shaping future innovations.